Cas no 2418668-26-3 (3-(aminomethyl)-5-iodophenylmethanethiol)

3-(Aminomethyl)-5-iodophenylmethanethiol is a specialized organosulfur compound featuring both an aminomethyl and a thiol functional group, along with an iodine substituent on the aromatic ring. This structure confers unique reactivity, making it valuable in synthetic chemistry, particularly for cross-coupling reactions, nucleophilic substitutions, and as a building block for pharmaceuticals or ligands. The thiol group enables thiol-ene click chemistry or metal coordination, while the aminomethyl group offers further derivatization potential. The iodine substituent enhances its utility in palladium-catalyzed couplings. Its bifunctional nature allows for selective modifications, making it a versatile intermediate in medicinal chemistry and materials science applications.
3-(aminomethyl)-5-iodophenylmethanethiol structure
2418668-26-3 structure
Product Name:3-(aminomethyl)-5-iodophenylmethanethiol
CAS No:2418668-26-3
MF:C8H10INS
MW:279.141172885895
CID:5677211
PubChem ID:165768490
Update Time:2025-05-20

3-(aminomethyl)-5-iodophenylmethanethiol Chemical and Physical Properties

Names and Identifiers

    • [3-(aminomethyl)-5-iodophenyl]methanethiol
    • 2418668-26-3
    • EN300-26626250
    • 3-(aminomethyl)-5-iodophenylmethanethiol
    • Inchi: 1S/C8H10INS/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,11H,4-5,10H2
    • InChI Key: IQOIZTYSBIYUPE-UHFFFAOYSA-N
    • SMILES: IC1C=C(CS)C=C(C=1)CN

Computed Properties

  • Exact Mass: 278.95787g/mol
  • Monoisotopic Mass: 278.95787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 27Ų

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3-(aminomethyl)-5-iodophenylmethanethiol Related Literature

Additional information on 3-(aminomethyl)-5-iodophenylmethanethiol

Introduction to 3-(aminomethyl)-5-iodophenylmethanethiol (CAS No: 2418668-26-3)

3-(aminomethyl)-5-iodophenylmethanethiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2418668-26-3, this molecule represents a unique structural framework that combines an amine group, an iodine substituent, and a thiol moiety, making it a versatile intermediate for the synthesis of more complex bioactive molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for its application in drug discovery and development.

The compound’s structure is particularly intriguing due to the synergistic effects of its constituent parts. The amine group (-NH₂) serves as a nucleophilic center, enabling participation in various coupling reactions such as amide, urea, and peptide bond formations. This property is highly valuable in the synthesis of peptidomimetics and protein-protein interaction inhibitors. On the other hand, the iodine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many pharmaceuticals.

The thiol group (-SH) adds another layer of reactivity, allowing for disulfide bond formation and serving as a precursor for thiourea derivatives. Thiols are well-known for their ability to interact with biological systems, often participating in redox processes and metal binding. This makes 3-(aminomethyl)-5-iodophenylmethanethiol a promising candidate for designing molecules that modulate oxidative stress or metal ion homeostasis, areas of increasing importance in therapeutic research.

Recent advancements in medicinal chemistry have highlighted the utility of iodinated aromatic compounds in drug design. The iodine atom can be selectively modified through transition-metal-catalyzed reactions, allowing chemists to fine-tune the electronic and steric properties of the molecule. This flexibility is particularly useful in optimizing pharmacokinetic profiles and target binding affinity. For instance, studies have demonstrated that iodinated phenyl derivatives can exhibit enhanced metabolic stability and improved oral bioavailability when incorporated into drug molecules.

The role of thiol groups in medicinal chemistry cannot be overstated. Thiols have been employed in the development of antiviral, anticancer, and anti-inflammatory agents due to their ability to disrupt critical biological pathways. The combination of an amine and a thiol in 3-(aminomethyl)-5-iodophenylmethanethiol creates a scaffold that can be readily modified to target specific disease-related proteins or enzymes. Moreover, the presence of both reactive sites allows for sequential functionalization, enabling the construction of polyfunctionalized molecules with tailored biological activities.

In the context of drug discovery, small molecules like 3-(aminomethyl)-5-iodophenylmethanethiol serve as building blocks for hit identification and lead optimization campaigns. The compound’s dual reactivity makes it an attractive starting point for generating libraries of derivatives through combinatorial chemistry or parallel synthesis techniques. Such libraries are then screened using high-throughput screening (HTS) platforms to identify molecules with desired pharmacological properties.

One notable application area is the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By leveraging the amine and iodine functionalities, researchers can design inhibitors that selectively bind to active-site residues or allosteric pockets on kinase proteins. The thiol group can also be exploited to modulate protein-protein interactions involving kinases or other signaling molecules.

The synthesis of 3-(aminomethyl)-5-iodophenylmethanethiol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the iodine atom at the desired position on the phenyl ring, followed by thiolation using appropriate sulfur-containing reagents. The amine functionality is often introduced last through nucleophilic substitution or reduction reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions ensure high regioselectivity and yield, making the process scalable for industrial applications.

From a computational chemistry perspective, virtual screening techniques have been employed to predict potential binding interactions between 3-(aminomethyl)-5-iodophenylmethanethiol derivatives and biological targets. Molecular docking studies reveal how modifications to the molecule can enhance binding affinity or alter selectivity profiles. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions before costly wet-lab synthesis.

The compound’s potential extends beyond traditional drug development into areas like materials science and nanotechnology. For instance, functionalized aromatic compounds can serve as ligands for metal nanoparticles, influencing their size, shape, and surface properties. Such materials find applications in catalysis, sensing devices, and even biomedical imaging agents where precise molecular engineering is required.

Ethical considerations are paramount when developing new chemical entities like 3-(aminomethyl)-5-iodophenylmethanethiol. Researchers adhere to stringent guidelines regarding environmental impact assessments (EIA) and occupational safety protocols during synthesis and handling procedures. Sustainable chemistry principles are increasingly integrated into synthetic routes to minimize waste generation while maintaining high product purity standards.

The future prospects for 3-(aminomethyl)-5-iodophenylmethanethiol are bright given its multifunctional nature and broad applicability across multiple disciplines within chemical biology and pharmaceutical sciences. Ongoing research aims at expanding its utility through novel synthetic strategies or by exploring its role as an intermediate in next-generation therapeutics targeting unmet medical needs such as neurodegenerative disorders or infectious diseases caused by resistant pathogens.

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